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Compound of Interest

Compound Name: SR-16435

Cat. No.: B11933324

Disclaimer: No specific Material Safety Data Sheet (MSDS) or comprehensive safety and
handling guide for SR-16435 is publicly available. SR-16435, identified as 1-(1-
(bicyclo[3.3.1]nonan-9-yl)piperidin-4-yl)indolin-2-one, is a potent research compound classified
as a mixed nociceptin/orphanin FQ/mu-opioid receptor partial agonist. Due to the lack of
specific toxicological data, this compound must be handled with extreme caution, assuming it is
highly potent and hazardous. The following guidelines are based on best practices for handling
uncharacterized, potent pharmaceutical compounds and novel opioids. A thorough risk
assessment is mandatory before any handling of this substance.[1][2]

Risk Assessment and Hazard Identification

Before beginning any work with SR-16435, a comprehensive risk assessment must be
conducted.[3][4] This involves:

 Information Gathering: Since specific data is unavailable, assume the compound is highly
toxic. Review data from structurally analogous compounds if available.[1]

» Exposure Assessment: Identify all potential routes of exposure, including inhalation of
aerosols, dermal contact, and accidental ingestion or injection.[4][5] The risk is particularly
high when handling the compound as a powder.

o Risk Characterization: Based on the potential for high toxicity and the planned experimental
procedures, implement stringent control measures.[6] All work with SR-16435 must be
performed in a designated area.[1]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The level of PPE should be

determined by a risk assessment that considers the quantity and physical form of the

compound.[7][8]

Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powders)

* Full-face powered air-
purifying respirator (PAPR) or
supplied-air respirator.«
Disposable, solid-front lab coat
with tight-fitting cuffs.e Double-
gloving (e.g., nitrile).e
Disposable sleeves.s Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
essential. Double-gloving
provides an extra barrier

against contamination.[7][9]

Solution Preparation and

Handling

« Certified chemical fume
hood. Disposable lab coat.s
Double-gloving (nitrile).e

Chemical splash goggles.

Reduces risk of inhalation of
volatile solvents and accidental

splashes.

General Laboratory Operations

 Lab coat.* Single pair of

nitrile gloves.« Safety glasses.

Standard laboratory practice to
prevent minimal, incidental

contact.

Experimental Protocols: Safe Handling and
Operational Workflow

Adherence to a strict, step-by-step protocol is essential for safely handling SR-16435.[2]

Preparation and Handling:

o Designated Area: All work involving SR-16435 must be conducted in a designated and

clearly marked area, such as a certified chemical fume hood or a glove box, to contain any

potential contamination.[1][10]
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e Pre-Handling Checks: Before starting, ensure that safety equipment, including an eyewash
station, safety shower, and a spill kit appropriate for potent powders, is readily accessible.[2]

e Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above before entering the designated area.

» Weighing: When weighing the solid compound, use a containment balance enclosure or a
glove box to prevent the generation of airborne particles.

e Solution Preparation: Prepare solutions within a fume hood. Add the solvent to the powdered
compound slowly to avoid splashing.

» Post-Handling Decontamination: After handling, decontaminate all surfaces and equipment.
A specific decontamination solution may need to be developed and validated.[11] Wipe down
the work area, followed by a thorough cleaning.

» PPE Removal: Doff PPE carefully in the correct sequence to avoid self-contamination.
Dispose of all contaminated PPE as hazardous waste.[7]

Spill Response:

In case of a spill, evacuate the immediate area and alert others. Only personnel trained in
hazardous spill response should perform the cleanup.

» Secure the Area: Restrict access to the spill area.

o Don Appropriate PPE: At a minimum, this should include a full-face respirator with P100
filters, a disposable gown or coverall, and double nitrile gloves.[9][12]

o Contain the Spill: For powdered spills, gently cover with a damp absorbent material to avoid
raising dust. For liquid spills, use an appropriate absorbent from a chemical spill kit.

o Clean the Area: Carefully collect all contaminated materials into a sealed, labeled hazardous
waste container.

o Decontaminate: Clean the spill area with an appropriate solvent or a validated
decontamination solution.
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o Dispose of Waste: All materials used for cleanup must be disposed of as hazardous

chemical waste.

Disposal Plan

The disposal of SR-16435 and all contaminated materials must be managed as hazardous

pharmaceutical waste to prevent environmental contamination and accidental exposure.[13]

[14]

Waste Type

Disposal Protocol

Key Considerations

Unused/Expired Compound

« Collect in a clearly labeled,
sealed, and compatible
container.s Dispose of through
a certified hazardous waste

vendor.

Do not dispose of down the
drain or in regular trash.[7] The
label must clearly identify the
contents as a potent

compound.

Contaminated Labware (e.g.,

vials, pipette tips)

« Collect in a designated,
puncture-resistant, and sealed
container.s Label as
"Hazardous Waste" with the

name of the compound.

Minimize handling of
contaminated items. Do not

overfill waste containers.

Contaminated PPE (e.g.,

gloves, lab coat)

« Carefully place in a sealed
bag or container labeled as
hazardous waste immediately

after doffing.

Doff PPE in a manner that
avoids contaminating skin or

clothing.

Aqueous Waste

* Collect in a sealed, labeled
container. Do not mix with
other waste streams unless

compatibility is confirmed.

The container should be
clearly labeled with the
chemical name and

concentration.

All waste must be stored in a designated and secure Satellite Accumulation Area (SAA) until it

is collected by the institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste contractor.[13][15]

Mandatory Visualizations
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Caption: Risk assessment and control workflow for handling SR-16435.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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